2-Hydroxy-4-{[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]amino}benzoic acid

• Molecular Formula: C20H14N2O3S
• Molecular Weight: 362.4 g/mol
• IUPAC Name: 2-hydroxy-4-[(4-naphthalen-2-yl-1,3-thiazol-2-yl)amino]benzoic acid
• InChI: InChI=1S/C20H14N2O3S/c23-18-10-15(7-8-16(18)19(24)25)21-20-22-17(11-26-20)14-6-5-12-3-1-2-4-13(12)9-14/h1-11,23H,(H,21,22)(H,24,25)
• InChI Key: HUECFCSRZKSRJF-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=C(C=CC2=C1)C3=CSC(=N3)NC4=CC(=C(C=C4)C(=O)O)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: CK2-IN-27; CK2 IN-27; CK2IN-27

Description

CK2-IN-27 is a novel selective allosteric modulator of the protein kinase ck2, inducing apoptosis and cell death in 786-o renal cell carcinoma cells (ec50 = 5 µm) and inhibiting stat3 activation even more potently than the atp-competitive drug candidate cx-4945

Scientific Research Applications

Allosteric Modulation and Anticancer Properties

One significant application is in the development of allosteric modulators of Protein Kinase CK2, which has been identified as a potential anticancer drug target. The compound 2-hydroxy-4-((4-(naphthalen-2-yl)thiazol-2-yl)amino)benzoic acid, in particular, showed submicromolar potency against purified CK2α and induced apoptosis in renal cell carcinoma cells. This highlights its potential in cancer therapy (Bestgen et al., 2019).

ESIPT Molecules and Photophysical Properties

Thiazole and oxazole derivatives, including structures related to 2-Hydroxy-4-{[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]amino}benzoic acid, are studied for their Excited-State Intramolecular Proton Transfer (ESIPT) phenomena. These compounds exhibit unique photophysical properties, making them interesting for applications in fluorescence and materials science (Satam et al., 2012).

Antibacterial and Antifungal Properties

A variety of heterocyclic compounds, including thiazole derivatives, have been synthesized and evaluated for their antibacterial and antifungal properties. This research demonstrates the potential of these compounds, which are structurally related to the this compound, in developing new antimicrobial agents (Patel & Patel, 2015).

Photophysical Studies of Lanthanide Complexes

The compound and its derivatives are also used in the study of lanthanide complexes. Specifically, the photophysical properties of 4-naphthalen-1-yl-benzoic acid ligands and their Eu(III)-cored complexes were investigated to understand the energy-transfer pathways in luminescent lanthanide complexes, which is crucial for applications in materials science and photonics (Kim et al., 2006).

Synthesis and Characterization for Various Applications

There are studies focused on the synthesis and characterization of compounds containing the this compound structure for various applications, including their use in fluorescence, antimicrobial activities, and as intermediates in organic synthesis (Ahmed et al., 2018).